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Compound of Interest

Compound Name: Metastannic acid

Cat. No.: B082818

Metastannic Acid: A Technical Overview

Metastannic acid, a hydrated form of tin(IV) oxide, is an inorganic compound with significant
applications in various industrial and research settings. This technical guide provides an in-
depth analysis of its chemical and physical properties, detailed experimental protocols for its
synthesis, and a summary of its primary applications. The information is intended for
researchers, scientists, and professionals in drug development who may utilize tin compounds
in their work.

Core Properties of Metastannic Acid

Metastannic acid is typically a white, amorphous powder.[1][2][3] Its chemical formula is
commonly represented as H203Sn or H2SnOs, with a molecular weight of approximately 168.72
g/mol .[4][5][6] It is known for its insolubility in water, alcohol, as well as acidic and alkaline
solutions.[1][2][3][7] HowevVer, it can react with strong alkalis upon fusion to form
metastannates.[1][2][4][8] When heated, it undergoes significant water loss.[1][2][4]
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Property Value Source
Molecular Formula H203Sn or H2SnOs [11[3114115]
Molecular Weight 168.72 g/mol [4115][6]
Appearance White amorphous powder [1112][3]

B Insoluble in water, alcohol,
Solubility ] ] ) [11[21[3][7]
acid, and alkali solutions

CAS Number 13472-47-4 [1]14]

Stannic acid, Tin hydroxide
Synonyms _ _ ) [1][4][9]
oxide, Dihydroxyoxotin(IV)

Experimental Protocols
Synthesis of Metastannic Acid

A common method for the laboratory and industrial preparation of metastannic acid involves
the reaction of metallic tin with concentrated nitric acid.[1][4][8]

Objective: To synthesize metastannic acid from metallic tin and concentrated nitric acid.
Materials:

o Refined metallic tin (tin flower or powder)[10][11]

e Concentrated nitric acid (e.g., 39.9% industrial grade)[10][11]

e Pressurized reactor[10][11]

« Filtration apparatus

e Drying oven

Procedure:

e Into a 50L pressurized reactor, add 28L of water.[10]
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e Add 2.5 kg of refined tin and 4.78 L of 39.9% industrial nitric acid to the reactor.[10]

o Seal the reactor and heat the mixture, controlling the temperature to 125 £ 5 °C.[10] The
reaction is carried out under a pressure of 0.9 MPa for 6 hours.[10]

o After the reaction is complete, cool the reactor and perform a liquid-solid separation to
isolate the intermediate product, metastannic acid.[10]

e The solid product is then washed and neutralized.[10][11]
» Finally, the washed metastannic acid is dried to obtain the final product.[10][11]

The synthesis process can be represented by the following workflow:

Metallic Tin
Reaction in PR 8 q Aet] A . .
Pressurized Reactor Liquid-Solid Separation Neutralization and Washing @—» Metastannic Acid Product
Concentrated Nitric Acid

Click to download full resolution via product page

Synthesis of Metastannic Acid Workflow

Removal of Metastannic Acid from Gold Foils

In hydrometallurgical processes, particularly in the refining of gold from electronic scrap,
metastannic acid can form and trap gold particles.[12][13] The following protocol describes a
method to remove this impurity.

Objective: To separate gold foils from a metastannic acid precipitate.
Materials:
o Gold-bearing metastannic acid precipitate

o Distilled water
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e Sodium hydroxide (lye)[12]
e Hydrochloric acid (HCI)

e Acetic acid[13]

o Reaction vessel (beaker)

e Heating plate

o Filtration apparatus

Procedure:

Place the gold-bearing metastannic acid into a reaction vessel.[12]
e Add distilled water to just cover the material.[13]
e Add sodium hydroxide until the pH is neutral.[13]

» Drain the solution and allow the remaining solid mass to dry completely. Desiccating is
preferred over heating.[13]

e Once dry, add acetic acid until the reaction (fizzing) stops. This converts the tin compound to
stannous acetate.[13]

e Slowly add hydrochloric acid in small increments until all the stannous acetate is dissolved.
[13]

e The gold foils will now be free from the tin compound and can be separated from the solution
by filtration.[13]

Applications in Research and Industry

While not directly used in drug development, metastannic acid serves as a precursor in the
synthesis of other tin compounds, which may have research applications.[1] Its primary
commercial uses include:
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o Flame Retardants: It is used as a flame retardant in textiles, plastics, and epoxy resins.[2][3]

[4]

» Ceramics and Pigments: It acts as a colorant and is used in the manufacturing of ceramic
glazes.[2][3][4]

» Catalysis: It finds application in the manufacturing of catalysts.[1]

o Textile Industry: It is used as a mordant in the textile industry.[2][3][4]

Further research into the properties and synthesis of metastannic acid could lead to the
development of new materials and applications.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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